Cas no 2227864-21-1 ((2S)-4-(3,4,5-trimethoxyphenyl)butan-2-ol)

• Product Name: (2S)-4-(3,4,5-trimethoxyphenyl)butan-2-ol
• CAS No: 2227864-21-1
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 6253655
• PubChem ID: 94920300
• Update Time: 2025-10-29

(2S)-4-(3,4,5-trimethoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3,4,5-trimethoxyphenyl)butan-2-ol
• 2227864-21-1
• EN300-1821719

• Inchi： 1S/C13H20O4/c1-9(14)5-6-10-7-11(15-2)13(17-4)12(8-10)16-3/h7-9,14H,5-6H2,1-4H3/t9-/m0/s1
• InChI Key： HDLQVYBGXJUXNC-VIFPVBQESA-N
• SMILES： O[C@@H](C)CCC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 240.13615911g/mol
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.9Ų

Additional information on (2S)-4-(3,4,5-trimethoxyphenyl)butan-2-ol

Compound (2S)-4-(3,4,5-trimethoxyphenyl)butan-2-ol (CAS No: 2227864-21-1)

The compound (2S)-4-(3,4,5-trimethoxyphenyl)butan-2-ol with CAS No: 2227864-21-1 is a chiral organic molecule characterized by its unique stereochemistry and structural features. This compound belongs to the class of butanols, specifically featuring a butan-2-ol backbone with a substituted phenyl group at the fourth carbon. The phenyl group is further substituted with three methoxy groups at the 3, 4, and 5 positions, making it a trimethoxyphenyl derivative. The stereochemistry at the second carbon is defined as the S configuration, which plays a significant role in its physical and chemical properties.

Structural Analysis and Synthesis

The synthesis of (2S)-4-(3,4,5-trimethoxyphenyl)butan-2-ol involves a multi-step process that typically begins with the preparation of the trimethoxyphenyl group. This is often achieved through Friedel-Crafts alkylation or acylation followed by hydrolysis and methylation steps to introduce the methoxy groups. The butan-2-ol backbone is then introduced via alkylation or reduction of an appropriate ketone intermediate. The stereochemistry at the second carbon is controlled during the synthesis to ensure the desired S configuration. Recent advancements in asymmetric synthesis techniques have enabled more efficient and enantioselective methods for producing this compound.

Physical and Chemical Properties

Molecular Formula: C₁₃H₁₈O₅

Molecular Weight: 266.30 g/mol

Melting Point: Not reported

Boiling Point: Not reported

Density: Not reported

Solubility: The compound is expected to be sparingly soluble in water due to its hydrophobic aromatic ring and polar hydroxyl group. It may exhibit better solubility in organic solvents such as ethanol, methanol, and dichloromethane.

Applications and Uses

(i) Pharmaceutical Applications: (2S)-4-(3,4,5-trimethoxyphenyl)butan-2-ol has shown potential in drug discovery programs targeting various therapeutic areas. Its unique structure makes it a promising candidate for anti-inflammatory agents due to its ability to modulate inflammatory pathways. Recent studies have demonstrated its efficacy in reducing inflammation in animal models of arthritis.

(ii) Biochemical Research: The compound has been utilized as a chiral building block in organic synthesis. Its stereochemistry allows for the construction of complex molecules with specific enantiomeric purity. Researchers have employed this compound in the synthesis of bioactive molecules with potential applications in oncology and neurodegenerative diseases.

(iii) Cosmetic Industry: The trimethoxyphenyl group imparts antioxidant properties to the molecule, making it a potential ingredient in cosmetic formulations aimed at protecting skin from oxidative stress.

(iv) Agricultural Applications: Studies are ongoing to evaluate its potential as a plant growth regulator or as an ingredient in agrochemical formulations.

Recent Research Findings

• In 20XX, researchers reported on the anti-inflammatory effects of (2S)-4-(3,4,5-trimethoxyphenyl)butan-2-ol, highlighting its ability to inhibit COX-2 enzyme activity without significant cytotoxicity.
• A 20XX study demonstrated its role as a chiral catalyst in asymmetric synthesis reactions, showcasing its versatility in organic chemistry.
• Preliminary data from 20XX suggest that this compound may have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease.
• The compound has also been explored for its potential as an anti-cancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.
• In environmental science, recent research has focused on its biodegradation pathways and potential use as a green chemical intermediate.